Cas no 909644-98-0 (1-{1-[2-(TRIFLUOROMETHYL)-1,6-NAPHTHYRIDIN-5-YL]PIPERIDIN-4-YL}METHANAMINE)

• Product Name: 1-{1-[2-(TRIFLUOROMETHYL)-1,6-NAPHTHYRIDIN-5-YL]PIPERIDIN-4-YL}METHANAMINE
• CAS No: 909644-98-0
• MF: C₁₅H₁₇F₃N₄
• MW: 310.317493200302
• MDL: MFCD08566157
• CID: 797994
• PubChem ID: 24735477
• Update Time: 2025-04-19

1-{1-[2-(TRIFLUOROMETHYL)-1,6-NAPHTHYRIDIN-5-YL]PIPERIDIN-4-YL}METHANAMINE Chemical and Physical Properties

Names and Identifiers

• 1-{1-[2-(TRIFLUOROMETHYL)-1,6-NAPHTHYRIDIN-5-YL]PIPERIDIN-4-YL}METHANAMINE
• 1-{1-[2-(TRIFLUOROMETHYL)-1,6-NAPHTHYRIDIN-5-YL]-PIPERIDIN-4-YL}METHANAMINE
• FT-0684463
• MFCD08566157
• DTXSID40647110
• (1-(2-(Trifluoromethyl)-1,6-naphthyridin-5-yl)piperidin-4-yl)methanamine
• 1-(1-[2-(trifluoromethyl)-1,6-naphthyridin-5-yl]piperidin-4-yl)methanamine
• AKOS015894554
• [1-[2-(trifluoromethyl)-1,6-naphthyridin-5-yl]piperidin-4-yl]methanamine
• 909644-98-0

• MDL： MFCD08566157
• Inchi： 1S/C15H17F3N4/c16-15(17,18)13-2-1-11-12(21-13)3-6-20-14(11)22-7-4-10(9-19)5-8-22/h1-3,6,10H,4-5,7-9,19H2
• InChI Key： HZKOTNOIUIEDHM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=CN=C2N2CCC(CN)CC2)N=1)(F)F

Computed Properties

• Exact Mass: 310.14053105g/mol
• Monoisotopic Mass: 310.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

1-{1-[2-(TRIFLUOROMETHYL)-1,6-NAPHTHYRIDIN-5-YL]PIPERIDIN-4-YL}METHANAMINE Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines